

Preliminary Research Report: NSC 245214

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: NSC 245214

Cat. No.: B164218

[Get Quote](#)

Following a comprehensive search of publicly available scientific literature and databases, no specific information was found for the compound designated **NSC 245214**. The search queries for its mechanism of action, signaling pathways, and experimental data did not yield any relevant results.

The performed searches retrieved information on other unrelated topics, such as:

- The role of the mTOR signaling pathway in the proliferation and differentiation of neural stem cells.[1]
- The dual action of a different compound, NSC606985, on cell growth and apoptosis in prostate cancer cells through PKC δ . [2]
- A clinical trial (NCT04465214) using mobile sensor technology to assess symptoms in cancer patients.[3]
- An expired National Institutes of Health (NIH) grant (PAR-22-071) for the preclinical translation of nanotechnology-based cancer interventions.[4]
- The regulation of mTORC1 signaling in T cells via phosphorylation of TSC2.[5]

Conclusion:

At present, there is no available data in the public domain to construct an in-depth technical guide or whitepaper on **NSC 245214**. Consequently, the core requirements of providing

quantitative data summaries, detailed experimental protocols, and visualizations of signaling pathways cannot be fulfilled.

It is possible that **NSC 245214** is a very new compound, an internal designation not yet in the public domain, or that the identifier is incorrect. Further investigation would require access to internal or proprietary research data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. mTOR pathway inhibition alters proliferation as well as differentiation of neural stem cells - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Dual action of NSC606985 on cell growth and apoptosis mediated through PKC δ in prostatic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
- 3. ClinicalTrials.gov [clinicaltrials.gov]
- 4. Expired PAR-22-071: Toward Translation of Nanotechnology Cancer Interventions (TTNCI) (R01 Clinical Trial Not Allowed) [grants.nih.gov]
- 5. RePORT) RePORTER [reporter.nih.gov]
- To cite this document: BenchChem. [Preliminary Research Report: NSC 245214]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b164218#nsc-245214-preliminary-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com